Cas no 1021087-17-1 (2-(3-Fluorophenyl)amino-N-methylacetamide)

• Product Name: 2-(3-Fluorophenyl)amino-N-methylacetamide
• CAS No: 1021087-17-1
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 4568115
• Update Time: 2025-05-20

2-(3-Fluorophenyl)amino-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorophenyl)amino]-N-methylacetamide
• Acetamide, 2-[(3-fluorophenyl)amino]-N-methyl-
• 2-(3-Fluorophenyl)amino-N-methylacetamide

• Inchi： 1S/C9H11FN2O/c1-11-9(13)6-12-8-4-2-3-7(10)5-8/h2-5,12H,6H2,1H3,(H,11,13)
• InChI Key： OTPYJXNOMGWTMG-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CNC1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 182.085541g/mol
• Monoisotopic Mass: 182.085541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 182.19g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(3-Fluorophenyl)amino-N-methylacetamide

2-(3-Fluorophenyl)amino-N-methylacetamide (CAS No. 1021087-17-1): A Comprehensive Overview

The compound 2-(3-Fluorophenyl)amino-N-methylacetamide (CAS No. 1021087-17-1) is an intriguing organic molecule that has garnered attention in various fields of chemistry and materials science. This compound, with its unique structural features, has been the subject of numerous studies aimed at understanding its properties, applications, and potential for further development.

Structural Insights and Synthesis

2-(3-Fluorophenyl)amino-N-methylacetamide is characterized by a fluorinated aromatic ring attached to an amino group, which is further connected to an N-methylacetamide moiety. The presence of the fluorine atom at the 3-position of the phenyl ring introduces electronic and steric effects that significantly influence the compound's reactivity and physical properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize its production. These methods not only enhance yield but also ensure high purity, making it suitable for advanced applications.

Applications in Drug Discovery and Development

The N-methylacetamide group in 2-(3-Fluorophenyl)amino-N-methylacetamide is known for its ability to modulate pharmacokinetic properties, such as solubility and bioavailability. This makes the compound a valuable tool in drug design, particularly in the development of small molecule inhibitors and receptor agonists.

Preliminary studies have demonstrated that this compound exhibits promising activity in vitro against several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). Its ability to penetrate cellular membranes efficiently suggests potential applications in treating conditions such as cancer and neurodegenerative diseases.

Material Science Applications

Beyond pharmacology, 2-(3-Fluorophenyl)amino-N-methylacetamide has shown potential in material science as a building block for advanced polymers and coatings. Its amide functionality allows for strong intermolecular hydrogen bonding, which can be exploited to create materials with enhanced mechanical strength and thermal stability.

Recent research has focused on incorporating this compound into polyurethanes and polyamides, resulting in materials with improved durability under harsh environmental conditions. These findings underscore its versatility across multiple disciplines.

Toxicological Studies and Safety Profile

Understanding the safety profile of 2-(3-Fluorophenyl)amino-N-methylacetamide is crucial for its practical applications. Toxicological studies have been conducted to assess its acute and chronic toxicity in various animal models.

Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organ systems. However, further long-term studies are required to fully characterize its safety profile.

Future Directions and Research Opportunities

The future of 2-(3-Fluorophenyl)amino-N-methylacetamide (CAS No. 1021087-17-1) lies in exploring its potential across diverse fields such as nanotechnology, biotechnology, and environmental science.

Emerging research directions include investigating its role as a catalyst in asymmetric synthesis reactions and as a component in eco-friendly polymer systems. Additionally, its application in drug delivery systems is being actively explored to enhance targeted therapy efficacy.

In conclusion, 2-(3-Fluorophenyl)amino-N-methylacetamide (CAS No. 1021087-17-1) stands out as a versatile compound with vast potential across multiple domains. As research continues to unravel its properties and applications, it is poised to make significant contributions to scientific advancements.